Cas no 2171636-43-2 (4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one)

• Product Name: 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one
• CAS No: 2171636-43-2
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5565614
• PubChem ID: 165595990
• Update Time: 2025-11-01

4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one
• 2171636-43-2
• EN300-1635945

• Inchi： 1S/C8H12N4O/c1-12-7(13)2-5(9)8(12)6-3-10-4-11-6/h3-5,8H,2,9H2,1H3,(H,10,11)
• InChI Key： ZBPPBPVHOAOCFY-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=CN=CN2)N1C)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 75Ų

Additional information on 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one

Recent Advances in the Study of 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one (CAS: 2171636-43-2)

The compound 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one (CAS: 2171636-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic routes to 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one, with particular emphasis on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from commercially available imidazole derivatives, followed by selective functionalization to introduce the pyrrolidinone moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one exhibits promising inhibitory effects against specific enzyme targets implicated in inflammatory and oncogenic pathways. Molecular docking simulations suggest that the compound's unique scaffold allows for favorable interactions with the active sites of these enzymes, providing a plausible explanation for its observed bioactivity.

Further investigations into the pharmacokinetic properties of this compound have revealed moderate bioavailability and favorable metabolic stability, making it a viable candidate for further drug development. However, challenges remain in optimizing its solubility and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

In conclusion, 4-amino-5-(1H-imidazol-5-yl)-1-methylpyrrolidin-2-one represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action, improving its pharmacological profile, and exploring its potential in treating various diseases. The compound's unique chemical structure and biological activity underscore its significance in the field of medicinal chemistry.